Cas no 1499699-44-3 (1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol
• CAS No: 1499699-44-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6262458
• PubChem ID: 79744302
• Update Time: 2025-07-20

1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol
• EN300-1857266
• 1499699-44-3
• CS-0278177
• AKOS018302001

• Inchi： 1S/C9H16N2O/c1-4-11-6-5-10-8(11)7-9(2,3)12/h5-6,12H,4,7H2,1-3H3
• InChI Key： UALVEFQGLUBUFF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=NC=CN1CC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol

Comprehensive Analysis of 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol (CAS No. 1499699-44-3)

In the rapidly evolving field of organic chemistry, 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol (CAS No. 1499699-44-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its imidazole core and tertiary alcohol functionality, is increasingly studied for its role in pharmaceutical intermediates and material science. Researchers and industry professionals are particularly interested in its synthesis pathways, stability, and reactivity under various conditions.

The molecular structure of 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol features an ethyl-substituted imidazole ring linked to a 2-methylpropan-2-ol group. This combination imparts distinct chemical properties, making it a valuable candidate for drug discovery and catalysis. Recent studies highlight its potential in enzyme inhibition and as a ligand in coordination chemistry, aligning with current trends in green chemistry and sustainable synthesis.

One of the most frequently searched questions regarding this compound revolves around its synthetic routes. Common methods include the alkylation of imidazole derivatives followed by hydroxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are also being explored to improve yield and reduce environmental impact. These approaches resonate with the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

Another area of interest is the solubility and stability of 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol. Its behavior in polar solvents and under oxidative conditions is critical for applications in formulation science. Recent publications suggest that its hydrogen-bonding capacity enhances compatibility with biodegradable polymers, a key focus in packaging innovation.

From a commercial perspective, the demand for high-purity 1499699-44-3 is rising, particularly in the fine chemicals sector. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing concerns about quality control in GMP manufacturing. This aligns with broader industry shifts toward traceability and digitalization in chemical supply chains.

In summary, 1-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-2-ol represents a versatile compound with multifaceted applications. Its study bridges gaps between fundamental research and industrial innovation, making it a subject of ongoing exploration in journals and patents worldwide.